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Compound of Interest

Compound Name: 4-Bromo-2-chlorobenzotrifluoride

Cat. No.: B1287702 Get Quote

CAS Number: 467435-07-0

This technical guide provides a comprehensive overview of 4-Bromo-2-
chlorobenzotrifluoride, a key organofluorine building block for researchers, scientists, and

professionals in drug development and materials science. This document details its

physicochemical properties, experimental protocols for its synthesis, and its application in

cross-coupling reactions. Safety and handling procedures are also outlined to ensure its proper

use in a laboratory setting.

Physicochemical Properties
4-Bromo-2-chlorobenzotrifluoride is a colorless to almost colorless liquid.[1] Its key physical

and chemical properties are summarized in the table below, providing a quick reference for

experimental planning and safety assessments.
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Property Value Reference

CAS Number 467435-07-0 [2]

Molecular Formula C₇H₃BrClF₃ [2][3]

Molecular Weight 259.45 g/mol [2]

Appearance
Colorless to Almost colorless

clear liquid
[1]

Boiling Point 224.1±35.0 °C (Predicted) [1]

Density 1.76 g/cm³ [1]

Refractive Index 1.5040-1.5080 [1]

Storage Temperature
Room Temperature, Sealed in

dry
[1]

Synthesis of 4-Bromo-2-chlorobenzotrifluoride
A common laboratory-scale synthesis of 4-Bromo-2-chlorobenzotrifluoride involves the

Sandmeyer-type reaction of 4-amino-2-chlorobenzotrifluoride. This method provides a reliable

route to the desired product.

Experimental Protocol: Synthesis from 4-amino-2-
chlorobenzotrifluoride
This protocol is adapted from established procedures for the synthesis of aryl halides from

anilines.

Materials:

4-amino-2-chlorobenzotrifluoride

Acetonitrile (anhydrous)

Copper(II) bromide (CuBr₂)
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tert-Butyl nitrite

Dichloromethane (for purification)

Silica gel for column chromatography

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve 4-amino-

2-chlorobenzotrifluoride (1.0 eq) in acetonitrile.

To this solution, add copper(II) bromide (1.0 eq) to form a heterogeneous mixture.

Heat the mixture to 45°C with vigorous stirring.

Slowly add a solution of tert-butyl nitrite (1.1 eq) in acetonitrile dropwise over a period of 30

minutes.

After the addition is complete, continue to stir the reaction mixture at 45°C for 2 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

The crude product can be purified directly by flash column chromatography on silica gel

using dichloromethane as the eluent.

Concentrate the fractions containing the product under reduced pressure to yield 4-bromo-2-

chloro-1-(trifluoromethyl)benzene as an oil.[1]

4-amino-2-chlorobenzotrifluoride

Reaction

Reagents

  t-BuONO, CuBr₂
  MeCN, 45°C

4-Bromo-2-chlorobenzotrifluoride

  Sandmeyer-type
  Reaction Purification  Crude Product Pure 4-Bromo-2-chlorobenzotrifluoride  Flash Chromatography
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Synthesis of 4-Bromo-2-chlorobenzotrifluoride.

Applications in Cross-Coupling Reactions
4-Bromo-2-chlorobenzotrifluoride is a valuable substrate for various palladium-catalyzed

cross-coupling reactions, such as the Suzuki-Miyaura coupling. The differential reactivity of the

C-Br and C-Cl bonds allows for selective functionalization, making it a versatile building block in

the synthesis of complex organic molecules for pharmaceuticals and agrochemicals.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling
This protocol provides a general procedure for the Suzuki-Miyaura coupling of 4-Bromo-2-
chlorobenzotrifluoride with an arylboronic acid. The conditions are designed to selectively

activate the more reactive carbon-bromine bond.

Materials:

4-Bromo-2-chlorobenzotrifluoride

Arylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Tricyclohexylphosphine tetrafluoroborate (PCy₃·HBF₄)

Cesium carbonate (Cs₂CO₃)

Toluene

Water

Ethyl acetate (for workup)

Brine

Procedure:

To a dry Schlenk tube under an inert atmosphere (e.g., argon), add 4-Bromo-2-
chlorobenzotrifluoride (1.0 eq), the arylboronic acid (1.1 eq), Pd(OAc)₂ (0.002 eq),
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PCy₃·HBF₄ (0.004 eq), and Cs₂CO₃ (2.0 eq).

Add toluene and water (typically in a 10:1 ratio) to the tube.

Seal the tube and place it in a preheated oil bath at 80°C.

Stir the reaction mixture vigorously for 2-4 hours, monitoring the progress by TLC or GC-MS.

Once the reaction is complete, cool the mixture to room temperature.

Dilute the reaction mixture with ethyl acetate and wash with water and then brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.

The crude product can be further purified by column chromatography on silica gel.
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Reactants

Catalytic System

4-Bromo-2-chlorobenzotrifluoride

Suzuki-Miyaura
Coupling
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PCy₃·HBF₄

Cs₂CO₃ Coupled Product
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Suzuki-Miyaura Coupling Workflow.

Safety and Handling
4-Bromo-2-chlorobenzotrifluoride is an irritant and should be handled with appropriate safety

precautions.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.
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Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Spill Management: In case of a spill, absorb with an inert material and dispose of it according

to local regulations.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Always consult the Safety Data Sheet (SDS) for complete safety and handling information

before use.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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